Cas no 1448072-65-8 (6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide
• CAS No: 1448072-65-8
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5932774
• PubChem ID: 71806984
• Update Time: 2025-05-21

6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide
• AKOS024560076
• F6436-3060
• 1448072-65-8
• 6-METHOXY-N-(1-OXO-3,4-DIHYDRO-2H-ISOQUINOLIN-7-YL)-1H-INDOLE-2-CARBOXAMIDE

• Inchi： 1S/C19H17N3O3/c1-25-14-5-3-12-8-17(22-16(12)10-14)19(24)21-13-4-2-11-6-7-20-18(23)15(11)9-13/h2-5,8-10,22H,6-7H2,1H3,(H,20,23)(H,21,24)
• InChI Key： HQKYQIOZWXCCAT-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CCN1)NC(C1=CC2C=CC(=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide

Comprehensive Overview of 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide (CAS No. 1448072-65-8)

The compound 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide (CAS No. 1448072-65-8) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a tetrahydroisoquinoline moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

One of the key features of this compound is its 6-methoxy substitution on the indole ring, which enhances its solubility and bioavailability. The carboxamide linkage further contributes to its stability and interaction with biological targets. These structural attributes make 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide a subject of intense study in medicinal chemistry, particularly in the context of small-molecule drug discovery and targeted therapy.

Recent trends in scientific literature highlight the growing interest in indole derivatives and their applications in treating various conditions. For instance, the search terms "indole-based therapeutics" and "tetrahydroisoquinoline pharmacology" have seen a surge in popularity, reflecting the broader scientific community's focus on these scaffolds. The compound's CAS No. 1448072-65-8 is often associated with queries about its synthetic routes, biological activity, and potential clinical uses.

From a synthetic perspective, the preparation of 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide involves multi-step organic reactions, including amide coupling and ring formation strategies. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Its molecular weight and logP value are also frequently discussed, as these parameters are critical for understanding its pharmacokinetic properties.

In the context of current research hotspots, this compound aligns with the increasing demand for novel heterocyclic compounds in drug development. The rise of precision medicine and personalized therapeutics has further amplified the need for molecules like 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide, which can be tailored to interact with specific biological targets. Searches related to "heterocyclic drug candidates 2023" often include references to this compound, underscoring its relevance in contemporary research.

Another area of interest is the compound's potential role in neuropharmacology. The tetrahydroisoquinoline fragment is known to interact with central nervous system receptors, prompting investigations into its effects on neurodegenerative diseases and mood disorders. While preliminary studies are promising, further in vivo and in vitro experiments are needed to fully elucidate its mechanisms of action.

From an SEO perspective, incorporating keywords like "CAS 1448072-65-8 applications," "6-methoxy indole carboxamide synthesis," and "tetrahydroisoquinoline derivatives in medicine" can enhance the visibility of this content. These terms resonate with researchers, pharmaceutical professionals, and students seeking detailed information about this compound.

In summary, 6-methoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-indole-2-carboxamide (CAS No. 1448072-65-8) represents a fascinating intersection of synthetic chemistry and biomedical research. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.